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Introduction
Talazoparib is a potent inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes, PARP1 and

PARP2, which are critical components of the DNA damage response (DDR) pathway.[1][2] By

inhibiting PARP's catalytic activity and, more significantly, by trapping PARP on DNA,

Talazoparib leads to an accumulation of single-strand breaks (SSBs) which collapse replication

forks, resulting in cytotoxic double-strand breaks (DSBs).[2][3] In cells with deficiencies in

homologous recombination (HR) repair, such as those with BRCA1/2 mutations, these DSBs

cannot be efficiently repaired, leading to synthetic lethality and cell death.[3] (rac)-Talazoparib
is a racemic mixture of this potent PARP inhibitor. This document provides a detailed protocol

for the dissolution of (rac)-Talazoparib in dimethyl sulfoxide (DMSO) for use in in vitro

research applications.

Materials and Equipment
(rac)-Talazoparib powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Quantitative Data Summary
The following tables summarize the key quantitative information for (rac)-Talazoparib.

Table 1: Physicochemical Properties of (rac)-Talazoparib

Property Value

Molecular Formula C₁₉H₁₄F₂N₆O

Molecular Weight 380.35 g/mol

Appearance White to off-white solid

Table 2: Solubility of Talazoparib in DMSO

Concentration (mg/mL) Molar Concentration (mM) Notes

≥ 19.02 ≥ 50
High solubility noted in

sources.[4]

25 ~65.7 Sonication may be required.[5]

76 ~199.8
High solubility noted in

sources.[6]

Table 3: Recommended Storage Conditions for (rac)-Talazoparib Stock Solutions in DMSO
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Storage Temperature Duration Notes

-20°C Short-term

Aliquot to avoid repeated

freeze-thaw cycles. Stable for

at least 30 days in a biological

matrix.[4][7]

-80°C Long-term
Recommended for prolonged

storage to maintain stability.[5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (rac)-Talazoparib in

DMSO. Adjustments can be made to prepare solutions of different concentrations.

4.1. Pre-dissolution Preparations

Ensure all equipment is clean and dry.

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE.

Allow the (rac)-Talazoparib powder and DMSO to equilibrate to room temperature before

use to prevent condensation of atmospheric moisture, as DMSO is hygroscopic.[6]

4.2. Weighing the Compound

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of (rac)-Talazoparib powder into the tube. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.80 mg of (rac)-Talazoparib.

4.3. Dissolution Procedure

Add the calculated volume of high-purity DMSO to the microcentrifuge tube containing the

(rac)-Talazoparib powder. For a 10 mM solution with 3.80 mg of the compound, add 1 mL of
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DMSO.

Close the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If undissolved particles remain, sonicate the solution in a water bath for 5-10 minutes.[5]

Visually inspect the solution again to ensure complete dissolution. The solution should be

clear and free of particulates.

4.4. Aliquoting and Storage

Once the (rac)-Talazoparib is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This will minimize the number of freeze-

thaw cycles, which can affect the stability of the compound.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to one month), store the aliquots at -20°C.[5]

For long-term storage, store the aliquots at -80°C.[5]

Visualizations
Experimental Workflow for Dissolving (rac)-Talazoparib in DMSO
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Caption: Workflow for dissolving (rac)-Talazoparib in DMSO.

Simplified Signaling Pathway of Talazoparib Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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